2H-1,3-Diazepin-2-one, 1,3-dibutylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
2H-1,3-Diazepin-2-one, 1,3-dibutylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
Brand Name:
Vulcanchem
CAS No.:
153223-22-4
VCID:
VC21153462
InChI:
InChI=1S/C27H38N2O3/c1-3-5-17-28-23(19-21-13-9-7-10-14-21)25(30)26(31)24(20-22-15-11-8-12-16-22)29(27(28)32)18-6-4-2/h7-16,23-26,30-31H,3-6,17-20H2,1-2H3/t23-,24-,25+,26+/m1/s1
SMILES:
CCCCN1C(C(C(C(N(C1=O)CCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3
Molecular Formula:
C27H38N2O3
Molecular Weight:
438.6 g/mol
2H-1,3-Diazepin-2-one, 1,3-dibutylhexahydro-5,6-dihydroxy-4,7-bis(phenylmethyl)-, (4R,5S,6S,7R)-
CAS No.: 153223-22-4
Cat. No.: VC21153462
Molecular Formula: C27H38N2O3
Molecular Weight: 438.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 153223-22-4 |
|---|---|
| Molecular Formula | C27H38N2O3 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-1,3-dibutyl-5,6-dihydroxy-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C27H38N2O3/c1-3-5-17-28-23(19-21-13-9-7-10-14-21)25(30)26(31)24(20-22-15-11-8-12-16-22)29(27(28)32)18-6-4-2/h7-16,23-26,30-31H,3-6,17-20H2,1-2H3/t23-,24-,25+,26+/m1/s1 |
| Standard InChI Key | USVBEQBEZXWMMT-XPGKHFPBSA-N |
| Isomeric SMILES | CCCCN1[C@@H]([C@@H]([C@H]([C@H](N(C1=O)CCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| SMILES | CCCCN1C(C(C(C(N(C1=O)CCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
| Canonical SMILES | CCCCN1C(C(C(C(N(C1=O)CCCC)CC2=CC=CC=C2)O)O)CC3=CC=CC=C3 |
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